Cas no 2228979-51-7 (2-4-methoxy-2-(trifluoromethyl)phenylprop-2-enoic acid)

• Product Name: 2-4-methoxy-2-(trifluoromethyl)phenylprop-2-enoic acid
• CAS No: 2228979-51-7
• MF: C₁₁H₉F₃O₃
• MW: 246.182574033737
• CID: 6561388
• PubChem ID: 165966529
• Update Time: 2025-05-21

2-4-methoxy-2-(trifluoromethyl)phenylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-methoxy-2-(trifluoromethyl)phenylprop-2-enoic acid
• 2228979-51-7
• EN300-1950272
• 2-[4-methoxy-2-(trifluoromethyl)phenyl]prop-2-enoic acid

• Inchi： 1S/C11H9F3O3/c1-6(10(15)16)8-4-3-7(17-2)5-9(8)11(12,13)14/h3-5H,1H2,2H3,(H,15,16)
• InChI Key： JHMOYUFFCXMLIY-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=CC=1C(=C)C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 246.05037863g/mol
• Monoisotopic Mass: 246.05037863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-4-methoxy-2-(trifluoromethyl)phenylprop-2-enoic acid

2-4-Methoxy-2-(Trifluoromethyl)Phenylprop-2-enoic Acid: A Comprehensive Overview

2-4-Methoxy-2-(Trifluoromethyl)Phenylprop-2-enoic Acid, also known by its CAS Registry Number No. 2228979-51-7, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a phenyl ring with methoxy and trifluoromethyl substituents, along with a propenoic acid moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it an intriguing subject for research and development.

The synthesis of No. 2228979-51-7 involves a series of intricate organic reactions, including Friedel-Crafts alkylation, nucleophilic aromatic substitution, and oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall production costs while maintaining high purity levels. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times, further enhancing the scalability of this compound.

One of the most notable applications of No. 2228979-51-7 lies in its role as a precursor in the pharmaceutical industry. Its structure serves as a valuable intermediate in the development of novel drug candidates targeting various therapeutic areas, such as anti-inflammatory agents, antidepressants, and neuroprotective drugs. For instance, studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways, making them promising leads for treating conditions like arthritis and neurodegenerative diseases.

In addition to its pharmaceutical applications, No. 2228979-51-7 has shown potential in the agrochemical sector. Its ability to modulate plant growth regulators has led to investigations into its use as a herbicide or plant growth enhancer. Recent field trials have indicated that certain analogs of this compound can effectively control weed growth without adverse effects on crop health, offering a sustainable solution to agricultural challenges.

The electronic properties of No. 2228979-51-7 make it an attractive candidate for materials science applications. Its conjugated system and electron-withdrawing groups enable it to function as a building block for advanced materials such as organic semiconductors and light-emitting diodes (OLEDs). Researchers have successfully incorporated this compound into polymer blends, demonstrating enhanced electrical conductivity and thermal stability compared to conventional materials.

From an environmental perspective, understanding the fate and transport of No. 2228979-51-7 in natural systems is crucial for assessing its potential ecological risks. Studies have shown that this compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic environments. However, further research is needed to evaluate its impact on soil microorganisms and aquatic life under varying environmental conditions.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of No. 2228979-51-7 with biological targets. Quantum mechanical simulations have revealed that the trifluoromethyl group plays a critical role in stabilizing key intermediates during enzymatic reactions, while the methoxy group enhances solubility and bioavailability. These findings are paving the way for rational drug design strategies tailored to optimize therapeutic efficacy while minimizing adverse effects.

In conclusion, No. 200000000000 (CAS No: No.) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with ongoing innovations in synthesis and application development, positions it as a key player in advancing modern science and technology.